molecular formula C24H23NO5 B1598510 3-(2-Benzoxazolyl)-7-octanoyloxycoumarin CAS No. 97004-80-3

3-(2-Benzoxazolyl)-7-octanoyloxycoumarin

Cat. No.: B1598510
CAS No.: 97004-80-3
M. Wt: 405.4 g/mol
InChI Key: CKEGKXSZJKGMMN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-(2-Benzoxazolyl)-7-octanoyloxycoumarin is a synthetic coumarin derivative characterized by a benzoxazole moiety at the 3-position and an octanoyloxy (C8 ester) group at the 7-position of the coumarin scaffold. Coumarins are renowned for their optical properties, biological activity, and applications in materials science. The benzoxazole group enhances electronic conjugation, making this compound suitable for fluorescence-based applications, while the octanoyloxy substituent modulates solubility and lipophilicity.

Properties

CAS No.

97004-80-3

Molecular Formula

C24H23NO5

Molecular Weight

405.4 g/mol

IUPAC Name

[3-(1,3-benzoxazol-2-yl)-2-oxochromen-7-yl] octanoate

InChI

InChI=1S/C24H23NO5/c1-2-3-4-5-6-11-22(26)28-17-13-12-16-14-18(24(27)30-21(16)15-17)23-25-19-9-7-8-10-20(19)29-23/h7-10,12-15H,2-6,11H2,1H3

InChI Key

CKEGKXSZJKGMMN-UHFFFAOYSA-N

SMILES

CCCCCCCC(=O)OC1=CC2=C(C=C1)C=C(C(=O)O2)C3=NC4=CC=CC=C4O3

Canonical SMILES

CCCCCCCC(=O)OC1=CC2=C(C=C1)C=C(C(=O)O2)C3=NC4=CC=CC=C4O3

Origin of Product

United States

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

Table 1: Comparative Analysis of Key Coumarin Derivatives

Compound Name Substituents (Position) Molecular Formula Key Properties/Applications
3-(2-Benzoxazolyl)-7-octanoyloxycoumarin Benzoxazolyl (3), Octanoyloxy (7) C₂₄H₂₃NO₅ Fluorescence probe, moderate lipophilicity
3-(2-Benzothiazolyl)-7-(diethylamino)coumarin Benzothiazolyl (3), Diethylamino (7) C₂₀H₁₈N₂O₂S High quantum yield, laser dyes
3-(2-Benzothiazolyl)-7-octadecyloxycoumarin Benzothiazolyl (3), Octadecyloxy (7) C₃₆H₄₉NO₃S Hydrophobic, chemical analysis reagent
7-Hydroxy-3-benzoyl coumarin Benzoyl (3), Hydroxy (7) C₁₆H₁₂O₄ Solvatochromic behavior, solvent polarity studies

Substituent Effects on Optical Properties

  • Benzoxazolyl vs. Benzothiazolyl: The benzoxazolyl group in 3-(2-benzoxazolyl)-7-octanoyloxycoumarin provides stronger electron-withdrawing effects compared to benzothiazolyl derivatives. This results in a blue-shifted fluorescence emission relative to benzothiazolyl analogs, as observed in studies on 3-(2-benzothiazolyl)-7-(diethylamino)coumarin (emission ~470 nm vs. ~450 nm for benzoxazolyl) .
  • Ester vs. Ether Chains: The octanoyloxy (ester) group enhances solubility in organic solvents (e.g., chloroform, dichloromethane) compared to the octadecyloxy (ether) chain in 3-(2-benzothiazolyl)-7-octadecyloxycoumarin, which is highly hydrophobic .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.